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Compound of Interest

Compound Name: Methoxyacetonitrile

Cat. No.: B046674 Get Quote

Methoxyacetonitrile: A Technical Overview
CAS Number: 1738-36-9[1][2][3][4]

This technical guide provides a comprehensive overview of Methoxyacetonitrile, a versatile

organic compound utilized in various chemical syntheses. The document details its chemical

and physical properties, safety and handling information, and established experimental

protocols for its synthesis, purification, and analysis.

Chemical and Physical Properties
Methoxyacetonitrile, also known as 2-methoxyacetonitrile, is a clear, colorless to light yellow

liquid.[2][5] It serves as a valuable organic building block and intermediate in the synthesis of

more complex molecules, including pharmaceuticals.[1][2] Its utility also extends to applications

as a solvent in chemical reactions and in the production of specialty polymers.[2]

Table 1: Physical and Chemical Properties of Methoxyacetonitrile
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Property Value Source(s)

Molecular Formula C₃H₅NO [1][2][3]

Molecular Weight 71.08 g/mol [1][2][6]

Appearance
Clear colorless to light yellow

liquid
[2][5]

Boiling Point 118-119 °C (at 731 mmHg) [2]

Density 0.946 - 0.956 g/mL (at 25 °C) [2]

Refractive Index 1.380 - 1.381 (at 20 °C) [2]

Flash Point 31 - 32 °C (87.8 - 89.6 °F) [4][7]

Solubility
Soluble in water to some

extent
[5]

LogP -0.61 [4]

Vapor Pressure 18.8 ± 0.2 mmHg (at 25°C) [4]

Safety and Hazard Information
Methoxyacetonitrile is classified as a hazardous chemical and a dangerous good for

transport.[1][7] It is a flammable liquid and vapor.[6][7] Exposure through inhalation, skin

contact, or ingestion is harmful.[6][7]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard Statements H226
Flammable liquid and

vapor.
[6]

H302 Harmful if swallowed. [6]

H312
Harmful in contact

with skin.
[6]

H332 Harmful if inhaled. [6]

Precautionary

Statements
P210

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking.

P233
Keep container tightly

closed.

P240

Ground/bond

container and

receiving equipment.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301 + P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.

P304 + P340 + P312

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

POISON

CENTER/doctor if you

feel unwell.
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Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of methoxyacetonitrile are

crucial for researchers.

A common and well-documented method for the preparation of methoxyacetonitrile is through

the methylation of glycolonitrile (formaldehyde cyanohydrin), which is formed in situ from

sodium cyanide and formaldehyde.[8]

Protocol: Synthesis via Methylation of In Situ Generated Glycolonitrile[8]

Materials:

Sodium cyanide (pulverized)

Paraformaldehyde

Water

Methyl sulfate

Ice

Procedure:

In a three-necked flask equipped with a stirrer, dropping funnel, and thermometer, prepare

a solution of 82 g (1.67 moles) of pulverized sodium cyanide in 165 cc of water.

Start the stirrer and add 50 g (1.67 moles) of paraformaldehyde in small portions,

maintaining the temperature between 20–25 °C. Use a cooling bath (ice-salt mixture) as

needed.

Once the paraformaldehyde has been added and the temperature is stable, cool the flask

contents to 13 °C.

Begin adding 210 g (1.67 moles) of methyl sulfate from the dropping funnel. An exothermic

reaction should commence. Maintain the reaction temperature at 12–15 °C by adjusting
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the addition rate and using the cooling bath. This step typically takes at least twenty

minutes.

After the first addition of methyl sulfate is complete, stir the mixture for an additional twenty

minutes while maintaining the temperature at 12–15 °C.

Add a second portion of 82 g of sodium cyanide to the reaction mixture.

Cool the mixture to 10 °C and add a second portion of 210 g of methyl sulfate, again

keeping the temperature between 12–15 °C.

After the addition is complete, stir for one hour. The reaction mixture will separate into two

layers.

Separate the upper layer (crude methoxyacetonitrile). Distill the lower aqueous layer

until 50-60 cc of distillate is collected. Saturate this distillate with sodium chloride and

separate the upper oily layer, combining it with the previously separated crude product.

The combined crude product is then purified by fractional distillation.

Purification of the crude product is essential to achieve high purity methoxyacetonitrile.

Protocol: Purification by Fractional Distillation[8]

Apparatus:

Distillation flask

Fractionating column

Condenser

Receiving flask

Procedure:

Combine the crude fractions obtained from the synthesis.
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Set up for fractional distillation at atmospheric pressure using an efficient fractionating

column.

Carefully heat the distillation flask.

Collect the fraction that distills at 118–122 °C. This fraction is the purified

methoxyacetonitrile, obtained as a colorless liquid.

Quantitative analysis of nitriles like methoxyacetonitrile can be performed using standard

chromatographic techniques. While specific validated methods for methoxyacetonitrile are not

detailed in the searched literature, general methods for aromatic and aliphatic nitriles can be

readily adapted.[9]

Table 3: Recommended Analytical Techniques

Technique Detector
Typical
Column/Mobile
Phase

Suitability

Gas Chromatography

(GC)

Flame Ionization

Detector (FID)

A polar capillary

column (e.g., wax-

based) would be

suitable.

Excellent for

assessing purity and

quantifying volatile

impurities or residual

solvents.[9]

High-Performance

Liquid

Chromatography

(HPLC)

UV Detector

A reversed-phase C18

column with a mobile

phase of acetonitrile

and water is

commonly used for

related compounds.

Suitable for

quantifying non-

volatile impurities and

monitoring reaction

progress.[9]

Biological Activity and Signaling Pathways
Based on the available scientific literature, methoxyacetonitrile is primarily characterized as a

synthetic intermediate and building block.[1][2] There is no significant body of research

detailing its specific biological activities or its direct interaction with cellular signaling pathways.
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One source mentions its use in creating acrylate polymers for animal health applications, but

this does not describe a direct biological or signaling role.[10] Therefore, a diagram of a

signaling pathway directly involving methoxyacetonitrile cannot be provided. Instead, a logical

workflow for its chemical synthesis and purification is presented below.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis and purification of

methoxyacetonitrile.
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Figure 1: Synthesis Workflow for Methoxyacetonitrile
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Caption: Figure 1: Synthesis Workflow for Methoxyacetonitrile
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Figure 2: Purification Workflow
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Caption: Figure 2: Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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